2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-(piperidin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[4-(azepan-1-ylsulfonyl)phenyl]-5-piperidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H26N4O3S/c22-16-19-21(24-12-4-3-5-13-24)28-20(23-19)17-8-10-18(11-9-17)29(26,27)25-14-6-1-2-7-15-25/h8-11H,1-7,12-15H2
• InChI Key: IECMDYGGITWHDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)N4CCCCC4)C#N
• Molecular Formula: C21H26N4O3S
• Molecular Weight: 414.5 g/mol

Description

2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-(piperidin-1-yl)oxazole-4-carbonitrile is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthetic Applications and Chemical Properties

• Synthesis of Fused Heterocyclic Compounds

  Research has explored the synthesis of complex heterocyclic structures involving pyrrolidine, piperidine, and azepine derivatives, showcasing methodologies for constructing molecules with potential pharmacological properties. For instance, 2-cyano- and 2-carbethoxy-3-[2-(pyrrolidin-1-ylmethyl)phenyl]acrylonitriles were prepared and shown to undergo easy mutual interconversion with 1-(pyrrolidin-1-yl)indane-2-carbonitriles, demonstrating the versatility of these building blocks in synthesizing fused benzazepine derivatives (Gorulya et al., 2011).

• Heterocyclic Compound Synthesis

  The microwave-assisted synthesis of novel 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitriles was reported, highlighting a rapid route to serotonin 5-HT3 receptor antagonists. This study underscores the potential of using heterocyclic carbonitriles in developing new therapeutic agents (Mahesh et al., 2004).

Potential Research and Development Applications

• Enzyme Inhibition for Therapeutic Targets

  The synthesis and characterization of azinane triazole-based derivatives have been described for their potential as effective inhibitors of enzymes like acetylcholinesterase and α-glucosidase, which are relevant in treating diseases such as Alzheimer's and diabetes. This research indicates the utility of these compounds in enzyme inhibition studies and drug development processes (Asif et al., 2022).

• Chemical Transformations and Novel Synthesis Routes

  The conversion of 2-(2-cyano-2-phenylethyl)aziridines into cis- and trans-2-chloromethyl-4-phenylpiperidine-4-carbonitriles, and further transformation into various functionalized derivatives, demonstrates the chemical versatility of these compounds. Such studies provide a basis for developing new synthetic routes and molecules with potential application in medicinal chemistry and materials science (Vervisch et al., 2010).